4-N-[1-(2,5-dimethylthiophen-3-yl)ethyl]morpholine-2,4-dicarboxamide

• IUPAC Name: 4-N-[1-(2,5-dimethylthiophen-3-yl)ethyl]morpholine-2,4-dicarboxamide
• InChI: InChI=1S/C14H21N3O3S/c1-8-6-11(10(3)21-8)9(2)16-14(19)17-4-5-20-12(7-17)13(15)18/h6,9,12H,4-5,7H2,1-3H3,(H2,15,18)(H,16,19)
• InChI Key: OERCTVWSSMXIOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)C(C)NC(=O)N2CCOC(C2)C(=O)N
• Molecular Formula: C14H21N3O3S
• Molecular Weight: 311.40 g/mol

Description

4-N-[1-(2,5-dimethylthiophen-3-yl)ethyl]morpholine-2,4-dicarboxamide is a synthetic compound that has been extensively studied in the field of medicinal chemistry. It is commonly referred to as DMTCP and has been found to have a wide range of applications in scientific research.

Mechanism of Action

The mechanism of action of DMTCP is not yet fully understood. However, it is known to interact with proteins and other biomolecules in a specific manner, which makes it a valuable tool for studying their structure and function. DMTCP has been found to bind to the active site of enzymes and other proteins, which can lead to changes in their activity and function.
Biochemical and Physiological Effects:
DMTCP has been found to have a range of biochemical and physiological effects. It has been shown to be non-toxic to cells and has a low affinity for plasma proteins, which makes it an ideal candidate for in vitro and in vivo studies. It has also been found to be stable under a range of conditions, which makes it a valuable tool for long-term studies.

Advantages and Limitations for Lab Experiments

DMTCP has several advantages for lab experiments, including its stability, low toxicity, and specific binding properties. However, it also has some limitations, including its high cost and the need for specialized equipment and expertise for its synthesis and use.

Future Directions

There are several future directions for research on DMTCP. One potential area of study is its use as a therapeutic agent for cancer and other diseases. It has also been suggested that DMTCP could be used as a tool for studying the structure and function of proteins and other biomolecules. Additionally, new methods for synthesizing DMTCP and optimizing its properties could lead to new applications and discoveries in the field of medicinal chemistry.
Conclusion:
In conclusion, 4-N-[1-(2,5-dimethylthiophen-3-yl)ethyl]morpholine-2,4-dicarboxamide is a synthetic compound with a wide range of applications in scientific research. Its unique structure and properties make it a valuable tool for studying biological systems and developing new drugs. Future research on DMTCP could lead to new discoveries and applications in the field of medicinal chemistry.

Synthesis Methods

DMTCP can be synthesized through a multi-step process that involves the reaction of 2,5-dimethylthiophene with ethylmorpholine in the presence of a catalyst. The resulting product is then reacted with diethyl oxalate to form 4-N-[1-(2,5-dimethylthiophen-3-yl)ethyl]morpholine-2,4-dicarboxamide. The synthesis method is well-established and has been optimized for high yield and purity.

Scientific Research Applications

DMTCP has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of uses, including as a fluorescent probe for imaging studies, a molecular tool for studying protein-protein interactions, and as a potential therapeutic agent for cancer and other diseases. Its unique structure and properties make it a valuable tool for studying biological systems and developing new drugs.